Cas no 70118-98-8 (1H-Pyrrole-2-carboxaldehyde,5-methoxy-)
70118-98-8 structure
Product Name:1H-Pyrrole-2-carboxaldehyde,5-methoxy-
CAS No:70118-98-8
MF:C6H7NO2
MW:125.125281572342
CID:562908
PubChem ID:45092686
Update Time:2025-04-19
1H-Pyrrole-2-carboxaldehyde,5-methoxy- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrrole-2-carboxaldehyde,5-methoxy-
- 1H-Pyrrole-2-carboxaldehyde,5-methoxy-(9CI)
- 5-methoxy-1H-Pyrrole-2-carboxaldehyde
- 2-carboxy-4-methoxybenzaldehyde
- 2-Formyl-5-methoxy-benzoesaeure
- 2-formyl-5-methoxy-benzoic Acid
- 2-Formyl-5-methoxy-pyrrol
- 5-methoxy-2-formylbenzoic acid
- 5-methoxyphthalaldehydic acid
- 5-Methoxy-phthalaldehydsaeure
- 5-methoxy-pyrrole-2-carbaldehyde
- 70118-98-8
- 5-methoxy-1H-pyrrole-2-carbaldehyde
- SCHEMBL16564179
-
- Inchi: 1S/C6H7NO2/c1-9-6-3-2-5(4-8)7-6/h2-4,7H,1H3
- InChI Key: PRLLWGGKEROCPN-UHFFFAOYSA-N
- SMILES: O(C)C1=CC=C(C=O)N1
Computed Properties
- Exact Mass: 125.04800
- Monoisotopic Mass: 125.048
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 105
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 42.1A^2
- XLogP3: 0.8
Experimental Properties
- PSA: 42.09000
- LogP: 0.83580
1H-Pyrrole-2-carboxaldehyde,5-methoxy- Related Literature
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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